1-(3-chlorophenyl)-4-{[1-(2-furoyl)piperidin-4-yl]carbonyl}piperazine

• IUPAC Name: [4-(3-chlorophenyl)piperazin-1-yl]-[1-(furan-2-carbonyl)piperidin-4-yl]methanone
• InChI: InChI=1S/C21H24ClN3O3/c22-17-3-1-4-18(15-17)23-10-12-25(13-11-23)20(26)16-6-8-24(9-7-16)21(27)19-5-2-14-28-19/h1-5,14-16H,6-13H2
• InChI Key: JFENLPMHKNCENI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N2CCN(CC2)C3=CC(=CC=C3)Cl)C(=O)C4=CC=CO4
• Molecular Formula: C21H24ClN3O3
• Molecular Weight: 401.9 g/mol

Description

1-(3-chlorophenyl)-4-{[1-(2-furoyl)piperidin-4-yl]carbonyl}piperazine, also known as FCPRP, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. FCPRP belongs to the class of piperazine derivatives and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 1-(3-chlorophenyl)-4-{[1-(2-furoyl)piperidin-4-yl]carbonyl}piperazine is not fully understood. However, it has been suggested that the compound acts as a serotonin and dopamine receptor antagonist. 1-(3-chlorophenyl)-4-{[1-(2-furoyl)piperidin-4-yl]carbonyl}piperazine has also been shown to modulate the activity of GABAergic and glutamatergic neurotransmitter systems. The precise mechanism of action of 1-(3-chlorophenyl)-4-{[1-(2-furoyl)piperidin-4-yl]carbonyl}piperazine requires further investigation.
Biochemical and Physiological Effects:
1-(3-chlorophenyl)-4-{[1-(2-furoyl)piperidin-4-yl]carbonyl}piperazine has been shown to have various biochemical and physiological effects in preclinical studies. The compound has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that plays a crucial role in neural plasticity and neuroprotection. 1-(3-chlorophenyl)-4-{[1-(2-furoyl)piperidin-4-yl]carbonyl}piperazine has also been shown to decrease the levels of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). The compound has been shown to improve cognitive function and reduce anxiety and depression-like behaviors in animal models.

Advantages and Limitations for Lab Experiments

1-(3-chlorophenyl)-4-{[1-(2-furoyl)piperidin-4-yl]carbonyl}piperazine has several advantages for lab experiments. The compound is stable and can be easily synthesized using different methods. 1-(3-chlorophenyl)-4-{[1-(2-furoyl)piperidin-4-yl]carbonyl}piperazine has also shown promising results in preclinical studies, making it a potential candidate for further investigation. However, there are also limitations to using 1-(3-chlorophenyl)-4-{[1-(2-furoyl)piperidin-4-yl]carbonyl}piperazine in lab experiments. The compound has not been extensively studied in clinical trials, and its safety and efficacy in humans are not known. 1-(3-chlorophenyl)-4-{[1-(2-furoyl)piperidin-4-yl]carbonyl}piperazine also has limited solubility in water, which can make it challenging to administer in animal models.

Future Directions

There are several future directions for 1-(3-chlorophenyl)-4-{[1-(2-furoyl)piperidin-4-yl]carbonyl}piperazine research. One potential direction is to investigate the compound's efficacy in treating neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Another direction is to investigate the compound's safety and efficacy in clinical trials. 1-(3-chlorophenyl)-4-{[1-(2-furoyl)piperidin-4-yl]carbonyl}piperazine could also be studied in combination with other drugs to determine its potential synergistic effects. Finally, further investigation is needed to elucidate the precise mechanism of action of 1-(3-chlorophenyl)-4-{[1-(2-furoyl)piperidin-4-yl]carbonyl}piperazine.
Conclusion:
In conclusion, 1-(3-chlorophenyl)-4-{[1-(2-furoyl)piperidin-4-yl]carbonyl}piperazine is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. 1-(3-chlorophenyl)-4-{[1-(2-furoyl)piperidin-4-yl]carbonyl}piperazine has been synthesized using various methods and has been investigated for its potential use as an antidepressant, antipsychotic, and anxiolytic agent. The compound has also shown promising results in preclinical studies for its potential use in treating neurodegenerative diseases. 1-(3-chlorophenyl)-4-{[1-(2-furoyl)piperidin-4-yl]carbonyl}piperazine has several advantages for lab experiments, but also has limitations. Further research is needed to determine the safety and efficacy of 1-(3-chlorophenyl)-4-{[1-(2-furoyl)piperidin-4-yl]carbonyl}piperazine in humans and to elucidate its precise mechanism of action.

Synthesis Methods

1-(3-chlorophenyl)-4-{[1-(2-furoyl)piperidin-4-yl]carbonyl}piperazine can be synthesized using different methods, including the reaction of 1-(3-chlorophenyl)piperazine with 1-(2-furoyl)piperidin-4-ylcarbonyl chloride. Another method involves the reaction of 1-(3-chlorophenyl)piperazine with 1-(2-furoyl)piperidin-4-ylcarbonyl isothiocyanate. The synthesis of 1-(3-chlorophenyl)-4-{[1-(2-furoyl)piperidin-4-yl]carbonyl}piperazine has been optimized to improve the yield and purity of the compound.

Scientific Research Applications

1-(3-chlorophenyl)-4-{[1-(2-furoyl)piperidin-4-yl]carbonyl}piperazine has been investigated for its potential therapeutic applications in various fields of research. It has been studied as a potential antidepressant, antipsychotic, and anxiolytic agent. 1-(3-chlorophenyl)-4-{[1-(2-furoyl)piperidin-4-yl]carbonyl}piperazine has also been investigated for its potential use in treating neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. The compound has shown promising results in preclinical studies, and further research is needed to determine its clinical efficacy.